1-(4-nitrophenyl)-2-(2-quinolinylthio)ethanone

• IUPAC Name: 1-(4-nitrophenyl)-2-quinolin-2-ylsulfanylethanone
• InChI: InChI=1S/C17H12N2O3S/c20-16(13-5-8-14(9-6-13)19(21)22)11-23-17-10-7-12-3-1-2-4-15(12)18-17/h1-10H,11H2
• InChI Key: UNTJHHOBHBTPMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)SCC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H12N2O3S
• Molecular Weight: 324.4 g/mol

Description

1-(4-nitrophenyl)-2-(2-quinolinylthio)ethanone, commonly known as NQO1 inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications in cancer treatment.

Mechanism of Action

NQO1 inhibitor works by selectively targeting NQO1, an enzyme that is overexpressed in many cancer cells. NQO1 plays a key role in the detoxification of reactive oxygen species, which are produced in large quantities in cancer cells. By inhibiting NQO1, NQO1 inhibitor disrupts the cellular redox balance, leading to an accumulation of reactive oxygen species and oxidative stress in cancer cells. This, in turn, leads to the activation of apoptotic pathways and ultimately, the death of cancer cells.
Biochemical and Physiological Effects
NQO1 inhibitor has been found to have several biochemical and physiological effects. It has been shown to induce oxidative stress in cancer cells, leading to their death. Additionally, it has been found to enhance the efficacy of chemotherapy drugs, suggesting that it may have potential as a chemosensitizer. NQO1 inhibitor has also been found to have anti-inflammatory properties, which may have potential therapeutic applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of NQO1 inhibitor is its selective targeting of cancer cells that overexpress NQO1. This makes it a promising candidate for cancer treatment, as it has the potential to be more effective and less toxic than traditional chemotherapy drugs. However, one of the limitations of NQO1 inhibitor is its relatively low potency, which may limit its efficacy in some cancer types.

Future Directions

There are several future directions for the research and development of NQO1 inhibitor. One potential direction is the optimization of the synthesis method to improve the potency and selectivity of the compound. Another direction is the development of novel delivery methods to improve the bioavailability and efficacy of NQO1 inhibitor. Additionally, further studies are needed to investigate the potential of NQO1 inhibitor as a chemosensitizer and its anti-inflammatory properties for the treatment of inflammatory diseases. Finally, clinical trials are needed to evaluate the safety and efficacy of NQO1 inhibitor in humans.

Synthesis Methods

NQO1 inhibitor can be synthesized using a multi-step process involving the reaction of 4-nitrobenzaldehyde with 2-mercaptoquinoline, followed by a condensation reaction with ethyl acetoacetate. The resulting product is then subjected to a series of purification steps to obtain the final product in high purity.

Scientific Research Applications

NQO1 inhibitor has been extensively studied for its potential therapeutic applications in cancer treatment. It has been found to selectively target cancer cells that overexpress NQO1, a key enzyme involved in the detoxification of reactive oxygen species. By inhibiting NQO1, NQO1 inhibitor induces oxidative stress in cancer cells, leading to their death.